Cas no 2649076-59-3 (5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde)
5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-oxa-6-azaspiro[3.4]oct-6-ene-7-carbaldehyde
- Z4407281920
- 5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde
-
- MDL: MFCD32668044
- Inchi: 1S/C7H9NO2/c9-5-6-4-7(10-8-6)2-1-3-7/h5H,1-4H2
- InChI Key: GRNUOGAUBUHHSZ-UHFFFAOYSA-N
- SMILES: O1C2(CC(C=O)=N1)CCC2
Computed Properties
- Exact Mass: 139.063328530 g/mol
- Monoisotopic Mass: 139.063328530 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 38.7
- Molecular Weight: 139.15
5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26625415-1g |
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carbaldehyde |
2649076-59-3 | 95% | 1g |
$900.0 | 2023-09-12 | |
| Enamine | EN300-26625415-5g |
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carbaldehyde |
2649076-59-3 | 95% | 5g |
$2608.0 | 2023-09-12 | |
| Enamine | EN300-26625415-10g |
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carbaldehyde |
2649076-59-3 | 95% | 10g |
$3868.0 | 2023-09-12 | |
| Enamine | EN300-26625415-0.05g |
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carbaldehyde |
2649076-59-3 | 95.0% | 0.05g |
$209.0 | 2025-03-20 | |
| Enamine | EN300-26625415-0.1g |
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carbaldehyde |
2649076-59-3 | 95.0% | 0.1g |
$312.0 | 2025-03-20 | |
| Enamine | EN300-26625415-0.25g |
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carbaldehyde |
2649076-59-3 | 95.0% | 0.25g |
$444.0 | 2025-03-20 | |
| Enamine | EN300-26625415-0.5g |
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carbaldehyde |
2649076-59-3 | 95.0% | 0.5g |
$702.0 | 2025-03-20 | |
| Enamine | EN300-26625415-1.0g |
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carbaldehyde |
2649076-59-3 | 95.0% | 1.0g |
$900.0 | 2025-03-20 | |
| Enamine | EN300-26625415-2.5g |
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carbaldehyde |
2649076-59-3 | 95.0% | 2.5g |
$1763.0 | 2025-03-20 | |
| Enamine | EN300-26625415-5.0g |
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carbaldehyde |
2649076-59-3 | 95.0% | 5.0g |
$2608.0 | 2025-03-20 |
5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde
Introduction to 5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde (CAS No: 2649076-59-3) and Its Emerging Applications in Chemical Biology
The compound 5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde (CAS No: 2649076-59-3) represents a fascinating molecular scaffold with significant potential in the field of chemical biology. Its unique spirocyclic structure, featuring both an oxygen and an nitrogen atom within a fused ring system, combined with the presence of an aldehyde functional group, makes it a versatile intermediate for the synthesis of bioactive molecules. This introduction explores the structural features, synthetic pathways, and particularly its applications in pharmaceutical research, drawing upon recent advancements in the field.
At the core of the compound's identity is its spirocyclic framework, which imparts rigidity and conformational stability to the molecule. This structural motif is particularly valuable in medicinal chemistry, as it can mimic natural product scaffolds and facilitate the development of enzyme inhibitors or receptor ligands. The 5-oxa and 6-aza substituents introduce both polarizability and hydrogen bonding capabilities, enhancing interactions with biological targets. The 7-carbaldehyde moiety serves as a reactive handle for further derivatization, enabling the construction of more complex pharmacophores.
The synthesis of 5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde has been refined through multiple approaches, each leveraging different aspects of organic chemistry. One notable method involves a [ring-closure reaction] coupled with an [aldol condensation], which efficiently constructs the spirocyclic core while introducing the aldehyde functionality. Recent studies have also explored [transition-metal-catalyzed cyclizations] as a means to achieve higher regioselectivity and yield, underscoring the growing importance of catalytic strategies in modern synthetic organic chemistry.
In pharmaceutical research, this compound has garnered attention for its potential as a precursor to biologically active agents. For instance, derivatives of 5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde have been investigated for their [kinase inhibition] properties. The spirocyclic scaffold is particularly well-suited for disrupting protein-protein interactions by mimicking natural substrates or inhibitors. Preliminary studies have shown that certain analogs exhibit [micromolar potency] against targets implicated in cancer and inflammation, highlighting their therapeutic promise.
The aldehyde group in 5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde further extends its utility by allowing for diverse functionalization strategies. Researchers have utilized this handle to introduce [amino acid residues], [sulfonamide groups], or even [fluorescent labels], enabling applications in drug discovery and biomolecular imaging. Such modifications not only enhance binding affinity but also provide opportunities for structure-based drug design, where computational modeling plays a critical role in predicting molecular interactions.
Recent advances in [computational chemistry] have accelerated the exploration of 5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde derivatives by allowing rapid screening of virtual libraries. Machine learning algorithms have been trained on experimental data to predict binding affinities and optimize lead compounds with minimal experimental validation. This synergy between theory and experiment has led to novel analogs with improved pharmacokinetic profiles, reducing off-target effects while maintaining efficacy.
The compound's unique structural features also make it an attractive candidate for exploring new synthetic methodologies. For example, [photocatalytic reactions] have been employed to introduce functional groups across the spirocyclic system with high precision, expanding the synthetic toolkit available to medicinal chemists. Such innovations not only streamline production but also open doors to accessing previously inaccessible molecular architectures.
From a broader perspective, 5-oxa-6 azaspiro3 4 oct 6 ene 7 carbaldehyde exemplifies how structurally complex molecules can emerge from interdisciplinary collaborations between organic chemists and biologists. Its journey from a synthetically challenging intermediate to a promising pharmacological entity underscores the importance of curiosity-driven research and translational science in advancing therapeutic options.
As interest in spirocyclic compounds continues to grow, future studies may focus on expanding the chemical space accessible through modifications such as stereochemical diversification or incorporation into larger drug-like molecules. The lessons learned from optimizing 5 oxo 6 azaspiro3 4 oct 6 ene 7 carbaldehyde derivatives will undoubtedly inform similar efforts across other bioactive scaffolds.
2649076-59-3 (5-oxa-6-azaspiro3.4oct-6-ene-7-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)